Cas no 1067882-63-6 (2-Bromo-4-chloro-5-fluoroBenzaldehyde)

• Product Name: 2-Bromo-4-chloro-5-fluoroBenzaldehyde
• CAS No: 1067882-63-6
• MF: C₇H₃BrClFO
• MW: 237.453523874283
• CID: 2118056
• PubChem ID: 77174822
• Update Time: 2025-10-28

2-Bromo-4-chloro-5-fluoroBenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-5-fluoroBenzaldehyde
• QGZNHVNYUSXJFU-UHFFFAOYSA-N
• PC53333
• FCH1606042
• 2-Bromo-4-chloro-5-fluoro-benzaldehyde
• DB-059504
• 1067882-63-6
• BS-50820
• SCHEMBL3366443
• CS-0196486
• MFCD20486524
• 2-Bromo-4-chloro-5-fluoroBenzaldehyde

• Inchi： 1S/C7H3BrClFO/c8-5-2-6(9)7(10)1-4(5)3-11/h1-3H
• InChI Key： QGZNHVNYUSXJFU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C=O)F)Cl

Computed Properties

• Exact Mass: 235.90398g/mol
• Monoisotopic Mass: 235.90398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.8

Additional information on 2-Bromo-4-chloro-5-fluoroBenzaldehyde

Comprehensive Analysis of 2-Bromo-4-chloro-5-fluoroBenzaldehyde (CAS No. 1067882-63-6)

2-Bromo-4-chloro-5-fluoroBenzaldehyde (CAS No. 1067882-63-6) is a halogen-substituted benzaldehyde derivative widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromo, chloro, and fluoro substituents, enhances reactivity and selectivity in cross-coupling reactions, making it a valuable building block for organofluorine chemistry and drug discovery. This article explores its properties, applications, and relevance to trending topics like green chemistry and AI-driven molecular design.

The compound’s systematic name, 2-Bromo-4-chloro-5-fluoroBenzaldehyde, reflects its precise substitution pattern, which is critical for structure-activity relationship (SAR) studies. Researchers frequently search for "halogenated benzaldehyde uses" or "CAS 1067882-63-6 suppliers," highlighting its commercial and academic demand. Its electron-withdrawing groups facilitate nucleophilic aromatic substitutions (SNAr), a reaction mechanism pivotal in creating biologically active molecules such as kinase inhibitors and antimicrobial agents.

Recent advancements in sustainable synthesis have spurred interest in optimizing the production of 2-Bromo-4-chloro-5-fluoroBenzaldehyde. Techniques like catalytic C-H activation and flow chemistry reduce waste and energy consumption, aligning with the principles of green chemistry. These innovations address common search queries like "eco-friendly halogenation methods" or "scalable benzaldehyde derivatives," demonstrating the compound’s role in modern process chemistry.

In material science, this benzaldehyde derivative serves as a precursor for liquid crystals and organic electronic materials. Its ability to modulate electronic properties via halogen interactions makes it ideal for designing OLEDs and photovoltaic devices. Searches for "halogenated aromatics in optoelectronics" underscore its industrial relevance. Additionally, its stability under high-temperature conditions appeals to researchers exploring high-performance polymers.

The rise of AI-powered drug discovery has further amplified the importance of 2-Bromo-4-chloro-5-fluoroBenzaldehyde. Machine learning models trained on halogenated compounds predict its utility in fragment-based drug design, addressing queries like "AI in synthetic chemistry." Its multifunctional reactivity also supports combinatorial chemistry, enabling rapid library generation for high-throughput screening.

Quality control and analytical methods for CAS 1067882-63-6 are another focal point. Techniques such as HPLC, GC-MS, and NMR spectroscopy ensure purity, a concern reflected in searches like "analytical standards for halogenated aldehydes." Regulatory compliance, particularly for REACH and FDA guidelines, is essential for global supply chains.

In summary, 2-Bromo-4-chloro-5-fluoroBenzaldehyde bridges diverse scientific domains, from medicinal chemistry to renewable energy. Its adaptability to cutting-edge trends like green synthesis and computational chemistry ensures enduring relevance, while its well-documented properties cater to both industrial and academic needs.